4-Cyclopropoxy-5-ethylnicotinic acid

• CAS No.: 1243401-17-3
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-ethylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c1-2-7-5-12-6-9(11(13)14)10(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3,(H,13,14)
• InChI Key: BPESCCCZHFEWSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CC(=C1OC2CC2)C(=O)O

Description

4-Cyclopropoxy-5-ethylnicotinic acid is a nicotinic acid derivative characterized by a cyclopropoxy substituent at position 4 and an ethyl group at position 5 of the pyridine ring. Nicotinic acid derivatives are pivotal in medicinal chemistry due to their diverse biological activities, including enzyme inhibition and receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-5-ethylnicotinic acid typically involves the cyclopropanation of a suitable precursor followed by the introduction of the ethyl and nicotinic acid moieties. Common synthetic routes include:

Cyclopropanation: This step involves the formation of the cyclopropoxy group through reactions such as the Simmons-Smith reaction, where a zinc-copper couple is used with diiodomethane.

Esterification and Hydrolysis:

Industrial Production Methods: Industrial production methods for 4-Cyclopropoxy-5-ethylnicotinic acid are not well-documented in the literature. large-scale synthesis would likely involve optimization of the above synthetic routes to ensure high yield and purity, along with cost-effective production techniques.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-5-ethylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

Chemistry: It can be used as a building block in the synthesis of more complex molecules.

Biology: The compound may serve as a probe to study biological pathways involving nicotinic acid derivatives.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: Its unique structural features make it a candidate for use in the development of novel materials or catalysts.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-ethylnicotinic acid is not fully understood. as a derivative of nicotinic acid, it is likely to interact with similar molecular targets and pathways. Nicotinic acid is known to act on G-protein-coupled receptors, influencing lipid metabolism and other physiological processes . Further research is needed to elucidate the specific mechanisms by which 4-Cyclopropoxy-5-ethylnicotinic acid exerts its effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Positioning and Core Structure

The table below highlights key structural differences between 4-cyclopropoxy-5-ethylnicotinic acid and related compounds:

Compound Name	Substituent at Position 4	Substituent at Position 5	Core Structure
4-Cyclopropoxy-5-ethylnicotinic acid	Cyclopropoxy	Ethyl	Nicotinic acid (pyridine)
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Chloro (position 2)	Methyl (position 6)	Pyrimidine-4-carboxylic acid
5-{3-[(Cyclobutylcarbonyl)amino]phenyl}nicotinic acid	None	Cyclobutylcarbonyl-amino phenyl	Nicotinic acid (pyridine)

Key Observations:

• Core Structure : Unlike the pyrimidine core in 2-chloro-6-methylpyrimidine-4-carboxylic acid , nicotinic acid derivatives retain a pyridine ring, which influences electronic properties and binding interactions.
• Position 5 Substituent: The ethyl group balances steric bulk and lipophilicity. In contrast, analogs like 5-{3-[(cyclobutylcarbonyl)amino]phenyl}nicotinic acid feature a larger, more complex substituent that may hinder membrane permeability.

Physicochemical and Pharmacokinetic Properties

Property	4-Cyclopropoxy-5-ethylnicotinic Acid (Inferred)	2-Chloro-6-methylpyrimidine-4-carboxylic Acid	5-{3-[(Cyclobutylcarbonyl)amino]phenyl}nicotinic Acid
LogP (Lipophilicity)	Moderate (cyclopropoxy increases lipophilicity)	High (chloro and methyl enhance lipophilicity)	High (cyclobutylcarbonyl and phenyl increase LogP)
Metabolic Stability	Likely high (strained cyclopropoxy resists oxidation)	Moderate (chloro group may slow metabolism)	Low (bulky substituents may impede enzymatic degradation)
Solubility	Moderate (ethyl balances lipophilicity)	Low (highly lipophilic)	Very low (large hydrophobic groups)